Cas no 915234-87-6 (1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose)

• Product Name: 1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose
• CAS No: 915234-87-6
• MF: C₃₂H₅₄O₁₅
• MW: 678.762172222137
• CID: 2062276
• Update Time: 2025-03-11

1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose Chemical and Physical Properties

Names and Identifiers

• 1'-O-acetyl-2-O-decanoyl-3,3'-di-O-isobutyrylsucrose
• nicandrose B
• (+)-Nicandrose B
• α-D-Glucopyranoside, 1-O-acetyl-3-O-(2-methyl-1-oxopropyl)-β-D-fructofuranosyl, 2-decanoate 3-(2-methylpropanoate)

• Inchi： 1S/C32H54O15/c1-7-8-9-10-11-12-13-14-23(36)43-27-26(44-29(39)18(2)3)24(37)21(15-33)42-31(27)47-32(17-41-20(6)35)28(45-30(40)19(4)5)25(38)22(16-34)46-32/h18-19,21-22,24-28,31,33-34,37-38H,7-17H2,1-6H3
• InChI Key： BOPMBSSYOZCUCZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC(OC1C(OC(C(C)C)=O)C(O)C(CO)OC1OC1(C(OC(C(C)C)=O)C(O)C(CO)O1)COC(=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 47
• XLogP3: 3.295

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 750.5±60.0 °C(Predicted)
• pka: 12.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids Saccharolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Saccharolipids